3-(3-tert-butyl-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)-N-(furan-2-ylmethyl)propanamide

• Molecular Formula: C24H25NO5
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 3-(3-tert-butyl-5-methyl-7-oxofuro[3,2-g]chromen-6-yl)-N-(furan-2-ylmethyl)propanamide
• InChI: InChI=1S/C24H25NO5/c1-14-16(7-8-22(26)25-12-15-6-5-9-28-15)23(27)30-21-11-20-18(10-17(14)21)19(13-29-20)24(2,3)4/h5-6,9-11,13H,7-8,12H2,1-4H3,(H,25,26)
• InChI Key: AOZBWQDBFBCQJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=CC3=C(C=C12)C(=CO3)C(C)(C)C)CCC(=O)NCC4=CC=CO4

Description

3-{3-TERT-BUTYL-5-METHYL-7-OXO-7H-FURO[3,2-G]CHROMEN-6-YL}-N-[(FURAN-2-YL)METHYL]PROPANAMIDE is a complex organic compound with a unique structure that combines elements of furan and chromen

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{3-TERT-BUTYL-5-METHYL-7-OXO-7H-FURO[3,2-G]CHROMEN-6-YL}-N-[(FURAN-2-YL)METHYL]PROPANAMIDE involves multiple steps, starting with the preparation of the furochromen core. This is typically achieved through a series of cyclization reactions involving appropriate precursors. The tert-butyl and methyl groups are introduced through alkylation reactions, while the furan-2-ylmethyl group is added via a nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of high-throughput screening to identify the most efficient catalysts and reaction conditions, as well as the development of continuous flow processes to streamline production.

Chemical Reactions Analysis

Types of Reactions

3-{3-TERT-BUTYL-5-METHYL-7-OXO-7H-FURO[3,2-G]CHROMEN-6-YL}-N-[(FURAN-2-YL)METHYL]PROPANAMIDE can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen atoms